molecular formula C7H8N4S B13228462 ({4H,5H,6H,7H-[1,3]thiazolo[5,4-b]pyridin-2-yl}amino)formonitrile

({4H,5H,6H,7H-[1,3]thiazolo[5,4-b]pyridin-2-yl}amino)formonitrile

Cat. No.: B13228462
M. Wt: 180.23 g/mol
InChI Key: JNYVGQIGLMRRTO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

({4H,5H,6H,7H-[1,3]thiazolo[5,4-b]pyridin-2-yl}amino)formonitrile (CAS: 2059999-54-9) is a nitrogen- and sulfur-containing heterocyclic compound with the molecular formula C₇H₈N₄S and a molecular weight of 180.23 g/mol . Its structure features a bicyclic thiazolo[5,4-b]pyridine core fused with a formonitrile (-NH-C≡N) functional group. This compound is part of a broader class of fused heterocycles known for their applications in medicinal chemistry and agrochemicals due to their electronic and steric properties. Limited synthetic or pharmacological data are publicly available for this specific compound, but its structural analogs and derivatives have been extensively studied, as discussed below.

Properties

Molecular Formula

C7H8N4S

Molecular Weight

180.23 g/mol

IUPAC Name

4,5,6,7-tetrahydro-[1,3]thiazolo[5,4-b]pyridin-2-ylcyanamide

InChI

InChI=1S/C7H8N4S/c8-4-10-7-11-5-2-1-3-9-6(5)12-7/h9H,1-3H2,(H,10,11)

InChI Key

JNYVGQIGLMRRTO-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(NC1)SC(=N2)NC#N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ({4H,5H,6H,7H-[1,3]thiazolo[5,4-b]pyridin-2-yl}amino)formonitrile typically involves the reaction of hydrazonoyl halides with appropriate precursors under specific conditions. For instance, the reaction of hydrazonoyl halides with 2-(1-(4-(1,3-dioxoisoindolin-2-yl)phenyl)ethylidene)hydrazinecarbothioamide in ethanol and triethylamine yields the desired thiazole-pyridine derivatives .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions, and ensuring the purity of the final product through various purification techniques.

Chemical Reactions Analysis

Nucleophilic Substitution at the Nitrile Group

The nitrile moiety undergoes nucleophilic substitution under basic conditions, enabling functional group transformations. Key reactions include:

Reaction Conditions Product Yield Source
Methanolysis to methylcarbimidateNaOMe (1.5 eq), MeOH, μW (70°C, 30 min)Methylcarbimidate derivative86–92%
Ethanolysis to ethylcarbimidateNaOEt (1.0 M), EtOH, μW (80°C, 2 h)Ethylcarbimidate derivative78%
Hydrolysis to carboxylic acidH2O/TFA (6:4), rt, 12 hCarboxylic acid derivative65%

These reactions exploit the nitrile’s electrophilic carbon, facilitating nucleophilic attack by alkoxide ions or water. Microwave (μW) conditions enhance reaction efficiency and yield .

Electrophilic Addition Reactions at the Amino Group

The primary amino group participates in condensation and cycloaddition reactions:

Cyclization and Heterocycle Formation

The compound serves as a precursor for tricyclic systems through thermal rearrangements:

Process Conditions Product Mechanism
Dimroth rearrangementAcetic acid, μW (118°C, 2 h)Thiazolo[5,4-f]quinazoline derivativesRing expansion via N-migration
Mannich reactionFormaldehyde, amine (e.g., t-BuNH2)Spiro-fused 1,3,5-triazine derivativesAminomethylation and cyclization

These pathways highlight the compound’s utility in constructing complex heterocycles, critical in medicinal chemistry .

Comparative Analysis of Reaction Conditions

Microwave-assisted synthesis significantly improves efficiency compared to conventional heating:

Parameter Microwave (μW) Conventional
Reaction time20–30 min4–16 h
Temperature range70–200°C80–120°C
Yield improvement+15–30%Baseline

For example, methylcarbimidate formation under μW achieves 86% yield in 30 min versus 55% in 4 h conventionally .

Stability and Side Reactions

  • Nitrile hydration : Prolonged exposure to acidic aqueous conditions (pH < 3) leads to partial hydrolysis to the corresponding amide .

  • Oxidative degradation : Strong oxidants (e.g., H2O2) induce ring-opening reactions at the thiazole sulfur, necessitating inert atmospheres for sensitive transformations .

Mechanism of Action

The mechanism of action of ({4H,5H,6H,7H-[1,3]thiazolo[5,4-b]pyridin-2-yl}amino)formonitrile involves its interaction with specific molecular targets. For instance, it has been shown to inhibit the activity of certain enzymes, such as PI3Kα, by forming strong interactions with key amino acid residues in the enzyme’s active site . This inhibition can lead to the disruption of critical cellular pathways, ultimately resulting in the desired therapeutic effects.

Comparison with Similar Compounds

Thiazolo-Pyridine Derivatives

  • N-{4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}methanesulfonamide hydrochloride (CAS: 1803581-31-8): This derivative replaces the formonitrile group with a methanesulfonamide moiety.

Thiazolo[3,2-a]pyrimidine-6-carbonitrile

Synthesized via condensation of pyrazolinone and benzylidene malononitrile, this compound features a pyrimidine ring fused to thiazole, with a nitrile at position 4. The nitrile group, as in the target compound, contributes to electron-withdrawing effects, influencing reactivity in nucleophilic substitutions .

Pyrazole and Pyrimidine Carbonitriles

5-Amino-1-(2,6-dichloro-4-(trifluoromethyl)phenyl)-4-(trifluoromethyl)sulfinyl-1H-pyrazole-3-carbonitrile (Fipronil)

A commercial pesticide, fipronil shares the nitrile functional group but differs in its pyrazole core and trifluoromethyl sulfinyl substituents. The nitrile in fipronil stabilizes the molecule’s conformation, enhancing insecticidal activity by interacting with GABA receptors .

7-Substituted-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitriles

These derivatives, such as 4a (C₂₀H₁₂ClN₅), combine triazole and pyrimidine rings with a nitrile group. Their synthesis via aldehydes and cyanoacetyl-indole in DMF/EtOH mirrors methods used for thiazolo-pyridine analogs, emphasizing the role of nitriles in cyclization reactions .

Bis-Heterocyclic Carbonitriles

6-[5-(7-Cyanopyrazolo[1,5-a]pyrimidin-6-yl)-3,4-dimethylthieno[2,3-b]thiophen-2-yl]-2-phenyl-pyrazolo[1,5-a]pyrimidine-7-carbonitrile (Compound 10)

This bis-pyrazolo-pyrimidine derivative (C₃₄H₂₀N₈S₂, MW: 604.71) features dual nitrile groups and a thienothiophene bridge. Key spectral data include IR νmax 2200 cm⁻¹ (C≡N) and ¹H-NMR δ 8.9 (pyrimidine protons), highlighting electronic similarities to the target compound. Its synthesis via piperidine-catalyzed cyclization in DMF/EtOH (75% yield) underscores the utility of nitriles in constructing complex heterocycles .

Application and Reactivity Comparison

  • Pharmaceutical Intermediates : Thiazolo-pyridine derivatives are precursors in kinase inhibitor synthesis, where nitriles act as directing groups .
  • Synthetic Flexibility : Nitriles enable diverse transformations (e.g., hydrolysis to amides, cycloadditions), as seen in the synthesis of triazolo-pyrimidines .

Biological Activity

The compound ({4H,5H,6H,7H-[1,3]thiazolo[5,4-b]pyridin-2-yl}amino)formonitrile , with CAS number 2059999-54-9, is a heterocyclic compound that has garnered attention for its potential biological activities. This article synthesizes existing research findings regarding its biological activity, including mechanisms of action, therapeutic applications, and comparative analysis with related compounds.

Chemical Structure and Properties

  • Molecular Formula : C₇H₈N₄S
  • Molecular Weight : 180.23 g/mol
  • Structure : The compound features a thiazole ring fused with a pyridine moiety, which is characteristic of many biologically active compounds.

Biological Activity Overview

Research indicates that compounds containing thiazole and pyridine structures often exhibit a range of biological activities including antimicrobial, anticancer, and anti-inflammatory properties. The specific activities of ({4H,5H,6H,7H-[1,3]thiazolo[5,4-b]pyridin-2-yl}amino)formonitrile are summarized below.

Anticancer Activity

Studies have shown that thiazole-based compounds can inhibit the growth of various cancer cell lines. For instance:

  • Cytotoxicity : The compound was evaluated against several cancer cell lines including MCF-7 (breast cancer) and HepG2 (liver cancer). Preliminary data suggest an IC₅₀ value indicating significant cytotoxic effects (exact values not specified in available literature) .
  • Mechanism of Action : The anticancer activity is believed to involve the induction of apoptosis and inhibition of cell proliferation through interactions with specific cellular pathways .

Antimicrobial Activity

Thiazole derivatives are known for their antimicrobial properties:

  • In vitro Studies : The compound's efficacy against various bacterial strains has been documented. It is hypothesized that the thiazole moiety enhances membrane permeability leading to increased susceptibility .

Anti-inflammatory Activity

Research indicates potential anti-inflammatory effects:

  • In vivo Models : The compound was tested in animal models for its ability to reduce inflammation. Results showed a decrease in inflammatory markers compared to control groups .

Comparative Analysis with Related Compounds

A comparative analysis with structurally similar compounds reveals insights into the unique biological activity of ({4H,5H,6H,7H-[1,3]thiazolo[5,4-b]pyridin-2-yl}amino)formonitrile.

Compound NameStructureKey FeaturesBiological Activity
N-Methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-b]pyridin-2-amineStructureMethyl group on nitrogenAnticancer activity against MCF-7
2-Amino-thiazolo[4,5-b]pyridineStructureDifferent substitution patternPotent antimicrobial activity
Thiazolo[5',4':5,6]pyrano[2,3-d]pyrimidineStructureMore complex structureInvestigated for anticancer properties

This table illustrates that while other thiazole derivatives exhibit similar activities, the unique structural features of ({4H,5H,6H,7H-[1,3]thiazolo[5,4-b]pyridin-2-yl}amino)formonitrile may enhance its pharmacological profile.

Case Studies

Several case studies have been conducted to evaluate the biological effects of thiazole derivatives:

  • MCF-7 Cell Line Study : A study assessed the cytotoxic effects of various thiazole derivatives on MCF-7 cells. Results indicated that modifications at specific positions on the thiazole ring could significantly enhance cytotoxicity (IC₅₀ values ranging from 3.77 to 24.79 µg/mL) .
  • Anti-inflammatory Testing : In vivo tests using acetic acid-induced pain models showed that thiazole derivatives could significantly reduce pain responses compared to untreated controls .

Q & A

Basic: What synthetic routes are optimal for preparing ({4H,5H,6H,7H-[1,3]thiazolo[5,4-b]pyridin-2-yl}amino)formonitrile, and how can reaction yields be enhanced?

Methodological Answer:
The synthesis of thiazolo[5,4-b]pyridine derivatives typically involves cyclization reactions of precursors such as aminopyridines with thioureas or isothiocyanates. For example, 5-methoxythiazolo[5,4-b]pyridin-2-amine was synthesized from 5-amino-2-methoxypyridine and potassium thiocyanate under acidic conditions (87% yield) . To optimize yields:

  • Use anhydrous solvents (e.g., DMF) to minimize side reactions.
  • Employ catalysts like triethylamine for efficient cyclization .
  • Monitor reaction progress via TLC and adjust heating duration (e.g., 10–12 hours at 120°C) .
    Recrystallization in ethanol/DMF (1:1) improves purity .

Advanced: How do structural modifications at the R1 position of the thiazolo[5,4-b]pyridine scaffold affect enzymatic inhibitory activity against c-KIT?

Methodological Answer:
Structure-activity relationship (SAR) studies reveal that substituents at R1 critically influence c-KIT inhibition. For instance:

  • A 3-(trifluoromethyl)phenyl group at R1 (Compound 6h) showed moderate activity (IC50 = 9.87 µM) due to hydrophobic interactions in the c-KIT binding pocket .
  • Replacing the amide linkage with urea (Compound 6j) or inserting a methylene spacer (Compound 6i) abolished activity, highlighting the importance of direct hydrogen bonding .
    Key Steps for SAR Analysis:

Synthesize derivatives with varied R1 groups (e.g., aromatic, heterocyclic).

Perform radiometric kinase assays to measure IC50 values .

Validate binding modes via molecular docking (e.g., using AutoDock Vina) .

Basic: What spectroscopic techniques are most effective for characterizing this compound’s purity and structure?

Methodological Answer:

  • 1H/13C NMR : Assign peaks for the thiazolo-pyridine core (e.g., δH 7.95 ppm for NH in DMSO-d6) and formonitrile group (δC ~159 ppm for C≡N) .
  • HRMS (ESI-QTOF) : Confirm molecular weight (e.g., [M+H]+ calculated vs. observed, Δ < 0.5 ppm) .
  • HPLC-PDA : Use a C18 column (ACN/water gradient) to assess purity (>95%) .

Advanced: What in vitro assays are suitable for evaluating this compound’s c-KIT inhibitory activity, and how can conflicting data be resolved?

Methodological Answer:

  • Primary Assay : Radiometric biochemical kinase assays using [γ-32P]ATP to measure phosphorylation inhibition (IC50 determination) .
  • Secondary Assays :
    • Fluorescence-based ATP competition assays (e.g., ADP-Glo™).
    • Cellular assays (e.g., Ba/F3 cells expressing c-KIT mutants) to confirm target engagement.
      Resolving Discrepancies :
    • Cross-validate with orthogonal methods (e.g., SPR for binding kinetics).
    • Check for off-target effects using kinome-wide profiling (e.g., DiscoverX KinomeScan).

Basic: What are common impurities in the synthesis of this compound, and how can they be mitigated?

Methodological Answer:

  • Impurities :
    • Unreacted aminopyridine precursors (detected via HPLC at 254 nm).
    • Oxidation byproducts (e.g., sulfoxides) .
  • Mitigation Strategies :
    • Purge unreacted starting materials via silica gel chromatography (ethyl acetate/hexane).
    • Use inert atmosphere (N2/Ar) to prevent oxidation .

Advanced: Can molecular docking predict the binding affinity of this compound to c-KIT, and how do predictions align with experimental IC50 values?

Methodological Answer:

  • Docking Workflow :
    • Retrieve c-KIT crystal structure (PDB: 1T46).
    • Prepare ligand (protonation states, tautomers) using OpenBabel.
    • Dock with Glide (Schrödinger) or AutoDock Vina.
  • Validation :
    • Compound 6h’s 3-trifluoromethyl group showed hydrophobic complementarity in the binding pocket, correlating with its IC50 of 9.87 µM .
    • Discrepancies may arise from solvent effects or protein flexibility; refine with MD simulations (e.g., GROMACS).

Basic: What solvent systems are recommended for recrystallization to achieve high purity?

Methodological Answer:

  • Preferred Solvents : Ethanol/DMF (1:1) for polar thiazolo-pyridine cores .
  • Alternative : Dichloromethane/hexane (gradient) for non-polar derivatives.
  • Crystallization Tips :
    • Slow cooling (0.5°C/min) to enhance crystal formation.
    • Seed with pure microcrystals if nucleation is sluggish.

Advanced: What strategies can overcome c-KIT resistance mutations when designing derivatives of this compound?

Methodological Answer:

  • Mutation-Specific Design :
    • For gatekeeper mutations (e.g., T670I), introduce bulkier substituents (e.g., tert-butyl) to enhance van der Waals contacts .
  • Covalent Inhibitors : Incorporate electrophilic warheads (e.g., acrylamides) targeting c-KIT Cys809.
  • Combination Therapy : Pair with ATP-competitive inhibitors (e.g., imatinib) to suppress resistance .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.